Cas no 1210210-25-5 (2-ethenyl-1,3,4-trifluorobenzene)

• Product Name: 2-ethenyl-1,3,4-trifluorobenzene
• CAS No: 1210210-25-5
• MF: C₈H₅F₃
• MW: 158.120512723923
• CID: 6042446
• PubChem ID: 19786461
• Update Time: 2025-10-30

2-ethenyl-1,3,4-trifluorobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-ethenyl-1,3,4-trifluoro-
• 2-ethenyl-1,3,4-trifluorobenzene
• 1210210-25-5
• 2,3,6-Trifluorostyrene
• SCHEMBL16960497
• EN300-1870949

• Inchi： 1S/C8H5F3/c1-2-5-6(9)3-4-7(10)8(5)11/h2-4H,1H2
• InChI Key： YEUZEPCHANPDGK-UHFFFAOYSA-N
• SMILES： C1(F)=CC=C(F)C(F)=C1C=C

Computed Properties

• Exact Mass: 158.03433465g/mol
• Monoisotopic Mass: 158.03433465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.235±0.06 g/cm3(Predicted)
• Boiling Point: 138.9±35.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on 2-ethenyl-1,3,4-trifluorobenzene

Comprehensive Analysis of 2-Ethenyl-1,3,4-Trifluorobenzene (CAS No. 1210210-25-5): Properties, Applications, and Industry Trends

2-Ethenyl-1,3,4-trifluorobenzene (CAS No. 1210210-25-5) is a fluorinated aromatic compound gaining attention in advanced material science and specialty chemical industries. As a derivative of benzene with three fluorine substituents and an ethenyl group, this molecule exhibits unique electronic and steric properties that make it valuable for high-performance polymers, pharmaceutical intermediates, and liquid crystal materials. The strategic placement of fluorine atoms at the 1,3,4-positions creates distinct dipole moments, while the vinyl functional group provides polymerization capability – a combination driving innovation in multiple technical fields.

Recent studies highlight the compound's role in developing next-generation OLED materials, where fluorinated aromatics contribute to electron transport layer efficiency. The 1210210-25-5 structure shows particular promise in organic semiconductor applications, with researchers noting its ability to modify charge carrier mobility when incorporated into conjugated systems. Industry reports indicate growing demand for such fluorinated building blocks, with the global fluorochemical market projected to exceed $30 billion by 2028, driven by electronics, automotive, and renewable energy sectors.

From a synthetic chemistry perspective, 2-ethenyl-1,3,4-trifluorobenzene serves as a versatile intermediate for cross-coupling reactions and click chemistry applications. The fluorine atoms' strong inductive effects activate the aromatic ring toward selective functionalization, while the vinyl group participates in various addition and polymerization reactions. These characteristics have led to its use in creating custom fluorinated ligands for catalysis and specialty monomers for engineering plastics with enhanced thermal stability and chemical resistance.

Environmental considerations surrounding fluorinated compounds have spurred development of green synthesis methods for 1210210-25-5. Recent patents describe catalytic processes that minimize waste and energy consumption while maintaining high regioselectivity. Analytical techniques like 19F NMR spectroscopy and GC-MS prove essential for quality control, given the importance of isomer purity in electronic applications. The compound's physicochemical properties – including its relatively low volatility (bp ~180°C) and moderate solubility in organic solvents – make it practical for industrial-scale handling.

Emerging applications in battery electrolyte additives and photovoltaic materials have created new research avenues for 2-ethenyl-1,3,4-trifluorobenzene. Its fluorine content improves lithium-ion transport in electrolytes while the aromatic system enhances stability against oxidation. In solar cell development, derivatives of CAS 1210210-25-5 demonstrate potential as non-fullerene acceptors, with preliminary studies showing power conversion efficiencies above 12% in organic photovoltaic devices.

Supply chain dynamics for fluorinated aromatic compounds reflect broader trends in specialty chemicals. While China remains the primary production hub, recent trade policies have prompted diversification of sourcing strategies. Technical grade 2-ethenyl-1,3,4-trifluorobenzene typically assays at ≥97% purity, with electronic grade material reaching 99.5+% for sensitive applications. Storage recommendations emphasize protection from light and moisture in amber glass or fluoropolymer-lined containers to maintain stability.

Future developments may explore the compound's potential in bioactive molecule synthesis, as fluorination often improves metabolic stability and membrane permeability in pharmaceuticals. The vinyl group's reactivity also enables conjugation with biomolecules for diagnostic applications. As regulatory frameworks evolve for PFAS alternatives, carefully designed fluorinated structures like 1210210-25-5 may offer balanced performance and environmental profiles for specific industrial needs.